tert-butyl (3R,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate
Overview
Description
The compound “tert-butyl (3R,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products . The tert-butyl group is a bulky group often used in organic chemistry due to its unique reactivity pattern .
Molecular Structure Analysis
The molecule contains a piperidine ring, which is a six-membered ring with one nitrogen atom. The 3R,4R notation indicates the stereochemistry of the molecule, meaning the spatial arrangement of the atoms. The tert-butyl group is attached to the carboxylate group, and the aminomethyl group is attached to the 4-position of the piperidine ring .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the functional groups present. The amine could act as a base or nucleophile, the hydroxyl group could be involved in hydrogen bonding, and the carboxylate could act as an acid or electrophile .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amine and a carboxylate could allow for the formation of zwitterions, affecting its solubility .Scientific Research Applications
Synthesis and Derivatives
Stereoselective Syntheses : This compound and its derivatives are used in stereoselective syntheses, such as in the production of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates. These compounds are obtained through reactions with L-selectride and further modified via the Mitsunobu reaction (Boev et al., 2015).
Chiral Bicyclic 3-Hydroxypiperidines Synthesis : It's involved in the synthesis of new, chiral bicyclic 3-hydroxypiperidines from β-amino alcohols, demonstrating its utility in creating chiral compounds with high diastereoselectivity (Wilken et al., 1997).
Synthesis of Pipecolic Acid Derivatives : The compound serves as a precursor in synthesizing 6-substituted 4-hydroxy pipecolic acid derivatives, showcasing its role in creating complex organic molecules (Purkayastha et al., 2010).
Triazolyl-Substituted Piperidines : It is utilized in the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, a scaffold for preparing substituted piperidines (Harmsen et al., 2011).
Molecular and Structural Analysis
- X-ray and DFT Analyses : This compound is used in studies that focus on the synthesis and molecular characterization of related compounds, employing techniques like X-ray crystallography and Density Functional Theory (DFT) analyses (Çolak et al., 2021).
Intermediate in Synthesis of Other Compounds
Protein Tyrosine Kinase Jak3 Inhibitor : It's an important intermediate in synthesizing novel protein tyrosine kinase Jak3 inhibitors, indicating its role in pharmaceutical research (Chen Xin-zhi, 2011).
Synthesis of Biotin Intermediates : The compound is also involved in the synthesis of intermediates for natural products like Biotin, which plays a vital role in the metabolic cycle (Shuanglin Qin et al., 2014).
Biologically Active Compounds Synthesis : It serves as an intermediate in synthesizing various biologically active compounds, such as crizotinib, highlighting its significance in medicinal chemistry (Kong et al., 2016).
Chiral Auxiliary Applications : The compound is used in synthesizing chiral auxiliaries, crucial for asymmetric syntheses in organic chemistry (Studer et al., 1995).
Small Molecule Anticancer Drugs : It's an intermediate for small molecule anticancer drugs, demonstrating its potential in cancer therapy research (Zhang et al., 2018).
Mechanism of Action
Properties
IUPAC Name |
tert-butyl (3R,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(6-12)9(14)7-13/h8-9,14H,4-7,12H2,1-3H3/t8-,9+/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAGALXYDHSHHCD-BDAKNGLRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)O)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@@H]([C@H](C1)O)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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